Cas no 2503202-19-3 (2-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)acetic acid hydrochloride)

• Product Name: 2-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)acetic acid hydrochloride
• CAS No: 2503202-19-3
• MF: C₇H₁₄ClNO₄S
• MW: 243.70836019516
• MDL: MFCD32859683
• CID: 5457857
• PubChem ID: 154857240
• Update Time: 2025-06-10

2-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)acetic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2503202-19-3
• EN300-27148142
• 2-(3-Amino-1,1-dioxothian-3-yl)acetic acid;hydrochloride
• 2-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)acetic acid hydrochloride
• Z4650429703
• 2H-Thiopyran-3-acetic acid, 3-aminotetrahydro-, 1,1-dioxide, hydrochloride (1:1)

• MDL： MFCD32859683
• Inchi： 1S/C7H13NO4S.ClH/c8-7(4-6(9)10)2-1-3-13(11,12)5-7;/h1-5,8H2,(H,9,10);1H
• InChI Key： HTHXIJWHSVSSIN-UHFFFAOYSA-N
• SMILES： C1S(=O)(=O)CCCC1(N)CC(O)=O.[H]Cl

Computed Properties

• Exact Mass: 243.0332068g/mol
• Monoisotopic Mass: 243.0332068g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 305
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 106Ų

Additional information on 2-(3-amino-1,1-dioxo-1lambda6-thian-3-yl)acetic acid hydrochloride

Introduction to 2-(3-amino-1,1-dioxo-1λ⁶-thian-3-yl)acetic acid hydrochloride (CAS No. 2503202-19-3)

2-(3-amino-1,1-dioxo-1λ⁶-thian-3-yl)acetic acid hydrochloride, with the CAS number 2503202-19-3, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a thian (sulfur-containing) ring and an amino group, which contribute to its potential biological activities and therapeutic applications.

The chemical structure of 2-(3-amino-1,1-dioxo-1λ⁶-thian-3-yl)acetic acid hydrochloride can be represented as follows: C₇H₉N₂O₄S·HCl. The presence of the thian ring and the amino group provides this compound with a versatile scaffold for further chemical modifications and derivatization, making it a valuable starting material for the synthesis of more complex molecules.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of 2-(3-amino-1,1-dioxo-1λ⁶-thian-3-yl)acetic acid hydrochloride. One of the key areas of interest is its potential as an anti-inflammatory agent. Studies have shown that this compound exhibits significant anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 2-(3-amino-1,1-dioxo-1λ⁶-thian-3-yl)acetic acid hydrochloride could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Beyond its anti-inflammatory properties, 2-(3-amino-1,1-dioxo-1λ⁶-thian-3-yl)acetic acid hydrochloride has also been investigated for its potential as an antioxidant. Oxidative stress is a common underlying factor in many chronic diseases, including cardiovascular disease and neurodegenerative disorders. Research has demonstrated that this compound possesses potent antioxidant activity by scavenging free radicals and reducing oxidative damage to cellular components. This property makes it a potential therapeutic agent for conditions characterized by oxidative stress.

The pharmacokinetic properties of 2-(3-amino-1,1-dioxo-1λ⁶-thian-3-yl)acetic acid hydrochloride have also been studied to evaluate its suitability as a drug candidate. Preliminary data indicate that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles. It is well-absorbed after oral administration and has a reasonable half-life in vivo, which suggests that it could be administered as an oral medication with sustained therapeutic effects.

Clinical trials are currently underway to further assess the safety and efficacy of 2-(3-amino-1,1-dioxo-1λ⁶-thian-3-yl)acetic acid hydrochloride. Early results from phase I trials have shown that the compound is well-tolerated by human subjects at various dose levels, with no significant adverse effects reported. These findings are encouraging and pave the way for more advanced clinical trials to evaluate its therapeutic potential in specific disease conditions.

In addition to its direct therapeutic applications, 2-(3-amino-1,1-dioxo-1λ⁶-thian-3-yl)acetic acid hydrochloride has also been explored as a lead compound for drug discovery. Its unique chemical structure provides a valuable starting point for the design and synthesis of novel derivatives with enhanced biological activities and improved pharmacological profiles. Ongoing research efforts are focused on optimizing the structure of this compound to enhance its potency and selectivity while minimizing potential side effects.

The development of new drugs based on the scaffold of 2-(3-amino-1,1-dioxo-1λ⁶-thian-3-yl)acetic acid hydrochloride holds great promise for addressing unmet medical needs in various therapeutic areas. For example, researchers are investigating its potential as a treatment for cancer by exploring its ability to inhibit tumor growth and metastasis. Preliminary studies have shown that certain derivatives of this compound exhibit anti-cancer activity by inducing apoptosis in cancer cells and inhibiting angiogenesis.

In conclusion, 2-(3-amino-1,1-dioxo-1λ⁶-thian-3-yl)acetic acid hydrochloride (CAS No. 2503202-19-3) is a promising compound with diverse biological activities and therapeutic potential. Its unique chemical structure provides a valuable platform for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic applications, this compound is poised to play a significant role in advancing medical treatments for various diseases.